Cas no 20994-91-6 (Phosphonic acid, (3-oxopropyl)-, dimethyl ester)

• Product Name: Phosphonic acid, (3-oxopropyl)-, dimethyl ester
• CAS No: 20994-91-6
• MF: C₅H₁₁O₄P
• MW: 166.112202882767
• CID: 1397842
• PubChem ID: 11147922
• Update Time: 2025-04-20

Phosphonic acid, (3-oxopropyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3-oxopropyl)-, dimethyl ester
• 3-dimethoxyphosphorylpropanal
• oxopropylphosphonic acid dimethyl ester
• SCHEMBL4461275
• DTXSID50456856
• UXOXDWWUQSXVFX-UHFFFAOYSA-N
• 20994-91-6
• beta-(dimethylphosphono)propionaldehyde
• Dimethyl (3-oxopropyl)phosphonate

• Inchi： 1S/C5H11O4P/c1-8-10(7,9-2)5-3-4-6/h4H,3,5H2,1-2H3
• InChI Key： UXOXDWWUQSXVFX-UHFFFAOYSA-N
• SMILES： P(CCC=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 166.03953
• Monoisotopic Mass: 166.03949583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 1.06130